Dithianon Dithianon Dithianons belong to the quinone class of fungicides.
Dithianon is a naphthodithiin that is 5,10-dioxo-5,10-dihydronaphtho[2,3-b][1,4]dithiin which is substituted by nitrile groups at positions 2 and 3. It is a broad spectrum fungicide used to control scab, downy mildew, rust, and leaf spot in the commercial growing of grapes and other fruit, citrus, coffee, and vegetables. It has a role as an antifungal agrochemical. It is a naphthodithiin, a dinitrile and a member of p-quinones.
Dithianon, also known as delan or DTA, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Dithianon exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dithianon is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 3347-22-6
VCID: VC21270457
InChI: InChI=1S/C14H4N2O2S2/c15-5-9-10(6-16)20-14-12(18)8-4-2-1-3-7(8)11(17)13(14)19-9/h1-4H
SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)SC(=C(S3)C#N)C#N
Molecular Formula: C14H4N2O2S2
Molecular Weight: 296.3 g/mol

Dithianon

CAS No.: 3347-22-6

Cat. No.: VC21270457

Molecular Formula: C14H4N2O2S2

Molecular Weight: 296.3 g/mol

* For research use only. Not for human or veterinary use.

Dithianon - 3347-22-6

Specification

Description Dithianons belong to the quinone class of fungicides.
Dithianon is a naphthodithiin that is 5,10-dioxo-5,10-dihydronaphtho[2,3-b][1,4]dithiin which is substituted by nitrile groups at positions 2 and 3. It is a broad spectrum fungicide used to control scab, downy mildew, rust, and leaf spot in the commercial growing of grapes and other fruit, citrus, coffee, and vegetables. It has a role as an antifungal agrochemical. It is a naphthodithiin, a dinitrile and a member of p-quinones.
Dithianon, also known as delan or DTA, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Dithianon exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dithianon is primarily located in the membrane (predicted from logP).
CAS No. 3347-22-6
Molecular Formula C14H4N2O2S2
Molecular Weight 296.3 g/mol
IUPAC Name 5,10-dioxobenzo[g][1,4]benzodithiine-2,3-dicarbonitrile
Standard InChI InChI=1S/C14H4N2O2S2/c15-5-9-10(6-16)20-14-12(18)8-4-2-1-3-7(8)11(17)13(14)19-9/h1-4H
Standard InChI Key PYZSVQVRHDXQSL-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)C3=C(C2=O)SC(=C(S3)C#N)C#N
Canonical SMILES C1=CC=C2C(=C1)C(=O)C3=C(C2=O)SC(=C(S3)C#N)C#N
Colorform Dark brown crystals, with a coppery luster
BROWN CRYSTALS
Flash Point Ignition temperature >300 °C
Melting Point 225.0 °C
220 °C
225°C

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